Cas no 2034250-35-4 (N-({[2,3'-bifuran]-5-yl}methyl)oxane-4-carboxamide)

• Product Name: N-({[2,3'-bifuran]-5-yl}methyl)oxane-4-carboxamide
• CAS No: 2034250-35-4
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5332563
• Update Time: 2025-07-18

N-({[2,3'-bifuran]-5-yl}methyl)oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-([2,3′-Bifuran]-5-ylmethyl)tetrahydro-2H-pyran-4-carboxamide
• N-({[2,3'-bifuran]-5-yl}methyl)oxane-4-carboxamide

• Inchi： 1S/C15H17NO4/c17-15(11-3-6-18-7-4-11)16-9-13-1-2-14(20-13)12-5-8-19-10-12/h1-2,5,8,10-11H,3-4,6-7,9H2,(H,16,17)
• InChI Key： KDDXXFQIGXNEKL-UHFFFAOYSA-N
• SMILES： C1OCCC(C(NCC2OC(C3C=COC=3)=CC=2)=O)C1

Experimental Properties

• Density: 1.201±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 303.2±41.0 °C(Predicted)
• pka: 14.68±0.20(Predicted)

Additional information on N-({[2,3'-bifuran]-5-yl}methyl)oxane-4-carboxamide

Introduction to N-({[2,3'-bifuran]-5-yl}methyl)oxane-4-carboxamide and Its Significance in Modern Chemical Research

N-({[2,3'-bifuran]-5-yl}methyl)oxane-4-carboxamide, a compound with the CAS number 2034250-35-4, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery and molecular biology. The presence of the bifuran moiety and the oxane ring system imparts distinct chemical properties that make it a valuable candidate for further exploration.

The bifuran scaffold, characterized by its two fused furan rings, is known for its stability and versatility in forming complex molecular architectures. This structural motif has been extensively studied for its role in enhancing binding affinity and selectivity in drug molecules. In contrast, the oxane ring, a five-membered ether-like structure, contributes to the compound's overall flexibility and reactivity. The combination of these two motifs creates a unique chemical entity that is both synthetically accessible and biologically relevant.

In recent years, there has been a growing interest in developing novel compounds that incorporate heterocyclic structures for therapeutic purposes. The compound N-({[2,3'-bifuran]-5-yl}methyl)oxane-4-carboxamide exemplifies this trend, as it combines the advantages of both the bifuran and oxane moieties. These structural features have been shown to influence the compound's interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of N-({[2,3'-bifuran]-5-yl}methyl)oxane-4-carboxamide involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The introduction of the bifuran unit typically begins with the condensation of furan derivatives, followed by functional group transformations to introduce the oxane ring system. The final step involves the formation of the amide bond at the 4-position of the oxane ring, which is achieved through nucleophilic acyl substitution.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers have explored its utility in materials science, where its unique structural properties make it suitable for developing novel polymers and coatings. Additionally, the presence of both electron-rich and electron-deficient regions in the molecule suggests that it may exhibit interesting electronic properties, making it a candidate for organic electronics applications.

Evidence from recent studies indicates that N-({[2,3'-bifuran]-5-yl}methyl)oxane-4-carboxamide exhibits promising biological activity. In particular, its interaction with various enzymes and receptors has been investigated as part of ongoing drug discovery efforts. Preliminary results suggest that this compound may have potential therapeutic benefits in areas such as inflammation and neurodegenerative diseases. These findings underscore the importance of continued research into this novel chemical entity.

The development of new synthetic methodologies for N-({[2,3'-bifuran]-5-yl}methyl)oxane-4-carboxamide is another area of active investigation. Advances in catalytic techniques have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. Such improvements are crucial for scaling up production and facilitating further research.

The impact of computational chemistry on the study of N-({[2,3'-bifuran]-5-yl}methyl)oxane-4-carboxamide cannot be overstated. Molecular modeling techniques have provided valuable insights into the compound's structure-property relationships, helping researchers predict its behavior in various environments. These computational tools are essential for guiding experimental design and optimizing drug candidates.

In conclusion, N-({[2,3'-bifuran]-5-yl}methyl)oxane-4-carboxamide represents a significant advancement in chemical research due to its unique structural features and potential applications. The combination of the bifuran and oxane moieties offers a versatile platform for developing new compounds with tailored properties. As research continues to uncover new possibilities for this molecule, its importance in both academic and industrial settings is likely to grow.